Cas no 1293285-04-7 (3-Fluoro-2-(pyrimidin-2-yl)benzoic acid)

• Product Name: 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid
• CAS No: 1293285-04-7
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 2359653
• PubChem ID: 67086770
• Update Time: 2025-06-12

3-Fluoro-2-(pyrimidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(pyrimidin-2-yl)benzoic acid
• NWDXVJNAXAQTFY-UHFFFAOYSA-N
• Benzoic acid, 3-fluoro-2-(2-pyrimidinyl)-
• 3-Fluoro-2-(pyrimidin-2-yl)benzoicacid
• 1293285-04-7
• SCHEMBL1586502
• CS-0433595
• 3-fluoro-2-pyrimidin-2-ylbenzoic acid
• SB60301
• F19632
• DA-46344
• 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid

• Inchi： 1S/C11H7FN2O2/c12-8-4-1-3-7(11(15)16)9(8)10-13-5-2-6-14-10/h1-6H,(H,15,16)
• InChI Key： NWDXVJNAXAQTFY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1C1N=CC=CN=1

Computed Properties

• Exact Mass: 218.04915563g/mol
• Monoisotopic Mass: 218.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid

Introduction to 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid (CAS No. 1293285-04-7) and Its Emerging Applications in Chemical Biology and Medicine

3-Fluoro-2-(pyrimidin-2-yl)benzoic acid, identified by the chemical identifier CAS No. 1293285-04-7, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This benzoic acid derivative features a fluorine substituent at the 3-position and a pyrimidine ring linked at the 2-position, conferring upon it unique electronic and steric properties that make it a valuable scaffold for drug discovery and molecular probes. The structural motif of this compound not only enhances its solubility and bioavailability but also modulates its interactions with biological targets, making it a promising candidate for therapeutic intervention.

The incorporation of a fluorine atom into the aromatic ring system is a well-established strategy in medicinal chemistry, as fluorine can influence metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In the case of 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid, the electron-withdrawing nature of fluorine helps to stabilize the molecule’s conformation, thereby improving its interaction with enzymes and receptors. This feature has been exploited in the design of kinase inhibitors, where fluorinated benzoic acids have shown enhanced potency against various cancer-related kinases.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds, including derivatives like 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid, to identify novel bioactive molecules. Machine learning models trained on experimental data have demonstrated that compounds with similar structural motifs can exhibit inhibitory activity against targets such as Janus kinases (JAKs), which are implicated in inflammatory diseases like rheumatoid arthritis. The pyrimidine moiety in this compound serves as a key pharmacophore, interacting with hydrophobic pockets in protein targets and enhancing binding affinity.

Moreover, the benzoic acid backbone provides a versatile platform for further derivatization, allowing chemists to fine-tune the pharmacological properties of 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid. For instance, modifications at the carboxylic acid group can yield esters or amides, which may improve oral bioavailability or target specific cellular compartments. Such structural diversification has been instrumental in developing next-generation therapeutics that combine efficacy with reduced side effects.

In the context of drug development, 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid has been investigated as a potential scaffold for small-molecule inhibitors of polyphenol oxidases (PPOs), enzymes involved in oxidative stress-related pathologies. Studies have shown that fluorinated benzoic acids can exhibit competitive inhibition against PPOs by binding to their active sites, thereby mitigating oxidative damage in cells. This has opened up new avenues for treating conditions such as neurodegenerative diseases, where oxidative stress plays a pivotal role.

The compound’s utility extends beyond inhibition studies; it has also been employed as an intermediate in synthesizing more complex molecules with tailored biological activities. For example, researchers have leveraged 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid to develop probes for imaging protein-protein interactions in living cells. The fluorine atom’s high nuclear magnetic resonance (NMR) sensitivity allows for real-time tracking of these interactions using magnetic resonance imaging (MRI), providing insights into disease mechanisms at an atomic level.

Emerging research also highlights the role of 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid in modulating immune responses. Fluorinated aryl compounds have been shown to influence cytokine production by immune cells, making them candidates for immunomodulatory therapies. Preclinical studies indicate that derivatives of this compound can enhance T-cell activation while suppressing pro-inflammatory responses, offering a potential treatment strategy for autoimmune disorders.

The synthesis of 3-Fluoro-2-(pyrimidin-2-yl)benzoic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 3-fluorobenzoyl chloride and pyrimidine derivatives. Palladium-catalyzed cross-coupling reactions are often employed to introduce the pyrimidine moiety efficiently. The reaction conditions are optimized to maximize yield while minimizing byproduct formation, ensuring high purity for downstream applications.

In conclusion, 3-Fluoro-2-(pyrimidin-2-y l)benzoic acid (CAS No. 1293285 -04 -7) represents a fascinating example of how structural modifications can unlock novel biological functions. Its unique combination of a fluorinated aromatic ring and a pyrimidine appendage makes it an attractive scaffold for drug discovery and molecular biology research. As our understanding of disease mechanisms deepens and computational tools become more sophisticated, compounds like this are poised to play pivotal roles in developing innovative therapeutic strategies across multiple disciplines.